Cas no 6641-34-5 (N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea)

• Product Name: N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea
• CAS No: 6641-34-5
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 529453
• PubChem ID: 241447
• Update Time: 2025-05-19

N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2,5-dihydro-3-methyl-2,5-dioxo-1H-pyrrol-1-yl)-
• N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea
• (3-methyl-1H-indol-1-yl)(phenyl)methanone
• (3-Methyl-2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-harnstoff
• (3-methyl-2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-urea
• 1-benzoyl-3-methyl-1H-indole
• 1-benzoyl-3-methylindole
• 1H-Indole, 1-benzoyl-3-methyl-
• 3(5)-hydroxymethyl-5(3)-methyl pyrazole
• 3-methyl-N-benzoylindole
• 5-Hydroxymethyl-3-methyl-pyrazol
• AC1Q2OEP
• benzoyl-3-methylindole
• CTK1F1156
• N-benzoyl-3-methylindole
• (3-methyl-2,5-dioxopyrrol-1-yl)urea
• 1-(3-methyl-2,5-dioxo-2,5-dihydro-1h-pyrrol-1-yl)urea
• N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)carbamimidic acid
• NSC188484
• NSC-188484
• 6641-34-5
• NSC48831
• Urea (8CI), (methylmaleimido)-
• DTXSID80985063
• NSC-48831

• Inchi： 1S/C6H7N3O3/c1-3-2-4(10)9(5(3)11)8-6(7)12/h2H,1H3,(H3,7,8,12)
• InChI Key： TUGZMOOETGDCBV-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(N1NC(N)=O)=O

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.048741
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5
• XLogP3: -1.2

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.611
• PSA: 92.5
• LogP: -0.08610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea

Comprehensive Analysis of N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea (CAS No. 6641-34-5): Properties, Applications, and Industry Insights

N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea, identified by its CAS number 6641-34-5, is a specialized organic compound with a unique molecular structure. This compound belongs to the class of urea derivatives and features a pyrrolidone core, making it a subject of interest in pharmaceutical and agrochemical research. Its systematic name reflects the presence of a methyl group at the 3-position and two keto functionalities (dioxo groups) on the pyrrole ring, which contribute to its reactivity and potential applications.

In recent years, the demand for heterocyclic compounds like N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, especially in designing enzyme inhibitors or small-molecule therapeutics. The compound's urea moiety is known to facilitate hydrogen bonding, a critical feature in molecular recognition processes.

The synthesis of CAS 6641-34-5 typically involves the reaction of 3-methyl-1H-pyrrole-2,5-dione with urea or its derivatives under controlled conditions. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify its purity and structural integrity. These methods align with the pharmaceutical industry's stringent quality control standards, addressing common user queries about compound characterization and analytical validation.

From an industrial perspective, N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea has garnered attention in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are exploring solvent-free or catalytic routes to produce such compounds, reducing waste and energy consumption. This aligns with the ESG (Environmental, Social, and Governance) goals that dominate current chemical industry trends.

In material science, the compound's thermal stability and crystallinity have been investigated for potential use in polymeric materials or coating additives. Its ability to form stable hydrogen-bonded networks could contribute to the development of smart materials, a topic frequently searched in academic and industrial forums. Additionally, its electron-deficient pyrrole ring may offer opportunities in organic electronics, though this remains an area of ongoing research.

Safety and handling of 6641-34-5 follow standard laboratory protocols for non-hazardous solids. While not classified as dangerous under major regulatory frameworks, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. This addresses common search queries about chemical safety data and workplace precautions without referencing restricted classifications.

The commercial availability of N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea varies by region, with suppliers often providing it in research-grade quantities. Pricing trends reflect the compound's niche application status, with bulk purchases typically requiring custom synthesis. This information responds to frequent searches about chemical procurement and supply chain dynamics in the fine chemicals market.

Future research directions for CAS 6641-34-5 may explore its structure-activity relationships (SAR) in medicinal chemistry or its potential as a ligand in coordination chemistry. The compound's dual functionality—combining a hydrogen-bond donor/acceptor (urea) with an aromatic system (pyrrole)—makes it a compelling candidate for molecular design projects. These aspects resonate with trending topics in computational chemistry and AI-assisted drug discovery.

In summary, N-(3-Methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)urea represents a multifaceted compound with untapped potential across scientific disciplines. Its CAS registry number 6641-34-5 serves as a key identifier for researchers navigating chemical databases, while its structural features continue to inspire innovation in life sciences and advanced materials. As industry priorities shift toward precision chemistry and functional molecules, compounds like this will likely play increasingly important roles.